Cas no 2229305-47-7 (3-1-(aminomethyl)cyclobutyl-4-nitrophenol)

• Product Name: 3-1-(aminomethyl)cyclobutyl-4-nitrophenol
• CAS No: 2229305-47-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6092724
• PubChem ID: 165715433
• Update Time: 2025-10-31

3-1-(aminomethyl)cyclobutyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminomethyl)cyclobutyl-4-nitrophenol
• 3-[1-(aminomethyl)cyclobutyl]-4-nitrophenol
• EN300-1801792
• 2229305-47-7

• Inchi： 1S/C11H14N2O3/c12-7-11(4-1-5-11)9-6-8(14)2-3-10(9)13(15)16/h2-3,6,14H,1,4-5,7,12H2
• InChI Key： HRPRKYMOYPCUGQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CN)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-1-(aminomethyl)cyclobutyl-4-nitrophenol

Introduction to 3-1-(aminomethyl)cyclobutyl-4-nitrophenol (CAS No: 2229305-47-7)

3-1-(aminomethyl)cyclobutyl-4-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 2229305-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclobutyl moiety linked to a nitrophenol backbone with an aminomethyl substituent, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 3-1-(aminomethyl)cyclobutyl-4-nitrophenol consists of a cyclobutyl ring attached to a phenolic group at the 4-position, which is further modified by a nitro group and an aminomethyl side chain. This arrangement imparts distinct reactivity and binding capabilities, making it an intriguing subject for medicinal chemists exploring novel drug scaffolds. The presence of both electron-withdrawing (nitro) and electron-donating (amino) groups on the aromatic ring enhances its potential as a bioactive molecule, capable of interacting with biological targets in complex ways.

In recent years, the study of nitroaromatic compounds has seen considerable advancements, particularly in their role as pharmacophores in drug discovery. The nitro group in 3-1-(aminomethyl)cyclobutyl-4-nitrophenol can be reduced to an amine under specific conditions, potentially yielding derivatives with enhanced solubility or altered pharmacokinetic profiles. This redox-active property is particularly valuable in designing prodrugs or compounds that require targeted release mechanisms in biological systems.

The cyclobutyl ring in this compound contributes to its steric constraints, which can influence both its binding affinity and metabolic stability. Such structural features are often exploited in the design of enzyme inhibitors or receptor modulators, where precise spatial orientation is critical for efficacy. Additionally, the aminomethyl group provides a site for further functionalization, allowing chemists to attach other pharmacophoric units or modify existing ones to improve bioactivity.

Recent research has highlighted the potential of 3-1-(aminomethyl)cyclobutyl-4-nitrophenol in addressing various therapeutic challenges. For instance, studies have explored its interactions with enzymes involved in inflammatory pathways, suggesting its utility as an anti-inflammatory agent. The nitrophenol moiety is known to exhibit antioxidant properties, which could be leveraged in developing treatments for oxidative stress-related diseases. Furthermore, the compound’s ability to cross cell membranes may make it suitable for topical or systemic applications.

The synthesis of 3-1-(aminomethyl)cyclobutyl-4-nitrophenol involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques not only streamline the production process but also allow for greater control over regioselectivity and stereochemistry, crucial factors in pharmaceutical development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-1-(aminomethyl)cyclobutyl-4-nitrophenol with biological targets. These simulations have provided insights into how the compound’s structural features contribute to its affinity for specific enzymes or receptors. Such data is invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The pharmacological profile of this compound is further illuminated by preclinical studies that have assessed its efficacy and safety profiles. In vitro assays have demonstrated promising results in inhibiting key enzymes associated with metabolic disorders, while animal models have shown potential therapeutic benefits in conditions involving inflammation or oxidative damage. These findings underscore the compound’s significance as a lead molecule for further development.

The future directions of research on 3-1-(aminomethyl)cyclobutyl-4-nitrophenol are likely to focus on expanding its chemical diversity through derivatization strategies. By introducing variations at different positions on the aromatic ring or modifying the cyclobutyl moiety, researchers aim to uncover novel analogs with enhanced pharmacological properties. Additionally, exploring its role in drug delivery systems could open up new avenues for therapeutic applications.

In conclusion,3-1-(aminomethyl)cyclobutul-4-nitrophenol (CAS No: 2229305-47-7) represents a fascinating compound with multifaceted potential in pharmaceutical research. Its unique structural attributes and demonstrated bioactivity make it a valuable asset in the quest for new treatments targeting various diseases. As synthetic and computational methodologies continue to evolve, the full therapeutic promise of this molecule is expected to unfold further.